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Compound of Interest

Compound Name: Octadecyl Rhodamine B Chloride

Cat. No.: B148537

For researchers, scientists, and professionals in drug development, the precise selection and
application of fluorescent probes are paramount to experimental success. Octadecyl
Rhodamine B Chloride, a lipophilic dye, is a vital tool for visualizing and studying cell
membranes. This technical guide provides a comprehensive overview of where to procure this
compound, its key specifications, and detailed protocols for its use in research.

Key Suppliers and Product Specifications

Sourcing high-quality Octadecyl Rhodamine B Chloride is the first step toward reliable and
reproducible experimental results. Several reputable chemical suppliers offer this product for
research purposes. The following table summarizes the offerings from prominent vendors to
facilitate a comparative analysis.
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. Catalog ] Available
Supplier Product Name Purity .
Number Quantities
Thermo Fisher Octadecyl
Scientific Rhodamine B 0246 Not specified 10 mg
(Invitrogen™) Chloride (R18)
Octadecyl 5 mg, 10 mg, 25
MedChemExpres i
Rhodamine B HY-W127703 98.67% mg, 50 mg, 100
s
chloride mg
) ] Octadecy! ) )
Sigma-Aldrich i Not readily N Not readily
o ] Rhodamine B ) Not specified ]
(MilliporeSigma) ) available available
chloride
Octadecyl
Chem-Impex rhodamine B 01776 > 95% (HPLC) Not specified
chloride
Octadecyl
AbMole Rhodamine B M4735 >99.0% Not specified
chloride
Octadecyl
Biotium Rhodamine B 60033 Not specified 10 mg
Chloride (R18)
) Octadecyl
Tokyo Chemical i
Rhodamine B 00512 >95.0% (HPLC) 10 mg, 50 mg
Industry (TCI) )
Chloride

Note: Availability and specifications are subject to change. It is recommended to visit the

supplier's website for the most current information.

Physicochemical and Spectroscopic Properties

Understanding the fundamental properties of Octadecyl Rhodamine B Chloride is crucial for

its effective application.
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Property Value Source

CAS Number 65603-19-2 [1][2]

Molecular Formula Ca6He7CIN203 [1]

Molecular Weight 731.5 g/mol [11[2]
Orange to amber or red

Appearance [1]
powder

. Soluble in DMSO (90 mg/mL)
Solubility [3112]

and Ethanol

Storage Conditions

Store at 2 - 8 °C or -20°C,
protect from light

[1](2]

Excitation Wavelength (Aex)

556 nm (in Methanol), 565 nm
(in Triton X-100)

[2]14]

Emission Wavelength (Aem)

578 nm (in Methanol), 585 nm
(in Triton X-100)

[2]14]

Experimental Protocols

The following are detailed methodologies for key experiments using Octadecyl Rhodamine B

Chloride.

Cell Membrane Staining Protocol

This protocol is adapted from methodologies provided by MedChemExpress.[4]

1. Reagent Preparation:

o Stock Solution: Prepare a 1 mM stock solution of Octadecyl Rhodamine B Chloride in

high-quality, anhydrous DMSO.

» Working Solution: Dilute the stock solution to a final working concentration of 0.44-4.4 uM in

a suitable buffer (e.g., Tris buffer) containing 0.1% human serum albumin (HSA). The

inclusion of HSA helps to prevent aggregation of the dye.[4]
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2. Cell Staining Procedure:

o Culture cells to the desired confluence on a suitable substrate (e.g., glass-bottom dishes or
coverslips).

 Remove the culture medium and wash the cells once with phosphate-buffered saline (PBS).

 Incubate the cells with the working solution of Octadecyl Rhodamine B Chloride at 37°C
for 5-15 minutes. The optimal incubation time may vary depending on the cell type.

 After incubation, wash the cells two to three times with PBS to remove any unbound dye.

o The cells are now ready for imaging. Mount the coverslip on a slide with a suitable mounting
medium if required.

3. Imaging:

» Visualize the stained cell membranes using a fluorescence microscope equipped with
appropriate filters for Rhodamine (e.g., TRITC or Cya3 filter sets).

Membrane Fusion Assay

Octadecyl Rhodamine B Chloride is widely used in membrane fusion assays due to its self-
guenching properties at high concentrations.[2][5] When labeled vesicles or viruses fuse with
an unlabeled membrane, the dye becomes diluted, leading to an increase in fluorescence
intensity.

1. Labeling of Vesicles/Viruses:

 Incubate the vesicles or viral particles with a high concentration of Octadecyl Rhodamine B
Chloride to ensure fluorescence self-quenching. The exact concentration will need to be
optimized for the specific system.

2. Fusion Experiment:

« Introduce the labeled vesicles/viruses to the target cells or unlabeled liposomes.
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e Monitor the fluorescence intensity over time using a fluorometer or a fluorescence

microscope.
3. Data Analysis:

e Anincrease in fluorescence intensity is indicative of membrane fusion. The rate and extent of
fusion can be quantified from the fluorescence signal.

Diagrams and Workflows

To further clarify the experimental processes and underlying principles, the following diagrams

have been generated.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagent Preparation Cell Staining

1 mM Stock Solution

in DMSO Cultured Cells

ilution

y

Wash with PBS

l

Incubate with
Working Solution

l

Wash with PBS (2-3x)

0.44-4.4 uM Working Solution
in Buffer with 0.1% HSA

Ima;ing

Fluorescence Microscopy

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Before Fusion

\stion
\ther Fusio

Fused Membrane
(Diluted R18,
Fluorescence De-quenched)

%usion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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